Cas no 2228708-42-5 (1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-one)

• Product Name: 1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-one
• CAS No: 2228708-42-5
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 6313972
• PubChem ID: 165784213
• Update Time: 2025-05-19

1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-one
• EN300-1737001
• 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-one
• 2228708-42-5

• Inchi： 1S/C9H7N3O/c1-2-8(13)7-5-10-9-3-4-11-12(9)6-7/h2-6H,1H2
• InChI Key： LALLLOXWWDQBBL-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 173.058911855g/mol
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-one

1-{Pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 2228708-42-5, commonly referred to as 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-one, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities and structural versatility. The long-tail keyword for this compound is often associated with its role in drug discovery and development.

The synthesis of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-one involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This core is then subjected to various functionalization reactions to introduce the propenone moiety at the sixth position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. The use of microwave-assisted synthesis has also been reported to accelerate reaction times while maintaining high purity levels.

One of the most intriguing aspects of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-one is its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cells. Furthermore, its ability to scavenge free radicals suggests potential applications in the treatment of oxidative stress-related diseases such as neurodegenerative disorders.

The structural flexibility of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-one allows for extensive modification, enabling researchers to explore a wide range of analogs with varying biological activities. For instance, substituting the propenone group with other functional groups has been shown to enhance or modulate specific pharmacological effects. This modular approach has facilitated the discovery of several derivatives with improved bioavailability and efficacy.

In addition to its pharmacological applications, 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-one has also found use in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a potential ligand in catalysis and sensor applications. Recent research highlights its role in enhancing the catalytic activity of palladium-based catalysts in cross-coupling reactions, which are critical in organic synthesis.

From an environmental standpoint, the synthesis and application of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}propenone have been evaluated for their sustainability. Green chemistry principles have been increasingly incorporated into its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions. These efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion, CAS No. 2228708425 represents a versatile and promising compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure and diverse biological activities continue to drive innovative research across multiple disciplines. As advancements in synthetic methodologies and computational modeling techniques unfold, it is anticipated that this compound will play an even more significant role in addressing pressing challenges in medicine and technology.